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Cat. No.: B156267

Get Quote

An In-Depth Technical Guide to Dimethyl Sulfoxide-¹³C₂ (CAS: 136321-15-8)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of Dimethyl sulfoxide-¹³C₂ (DMSO-

¹³C₂), an isotopically labeled form of the widely used aprotic solvent, Dimethyl Sulfoxide. The

inclusion of two ¹³C atoms in place of the naturally abundant ¹²C isotopes renders this molecule

an invaluable tool in advanced analytical and research applications, particularly in quantitative

mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. This document

details the fundamental physicochemical properties of DMSO-¹³C₂, explores its primary

applications in drug development and metabolic research, and provides validated experimental

protocols for its use. The central objective is to equip researchers and scientists with the

technical knowledge and practical insights required to effectively leverage DMSO-¹³C₂ in their

experimental designs.

Introduction: The Significance of Stable Isotope
Labeling
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In modern research, particularly within the pharmaceutical and life sciences, the ability to trace,

quantify, and characterize molecules with high precision is paramount. Stable Isotope Labeled

(SIL) compounds are non-radioactive molecules where one or more atoms have been

substituted with a less common, heavier stable isotope (e.g., ¹³C for ¹²C, ¹⁵N for ¹⁴N, or ²H for

¹H). This substitution results in a compound that is chemically identical to its native counterpart

but has a distinct, higher mass. This mass difference is the cornerstone of its utility, enabling it

to be distinguished from the unlabeled analyte by mass-sensitive analytical instruments. The

use of SIL compounds, such as those fully labeled with ¹³C, is considered the gold standard for

quantitative analysis as it allows for the correction of sample loss during preparation and

mitigates ion suppression or enhancement effects in mass spectrometry.[1]

Dimethyl Sulfoxide (DMSO): The Parent Compound
Dimethyl Sulfoxide ((CH₃)₂SO, CAS: 67-68-5) is a highly polar, aprotic organic solvent with

exceptional solvating power for a wide array of polar and nonpolar compounds.[2] Its miscibility

with water and many organic solvents, coupled with its ability to penetrate biological

membranes, has led to its widespread use in drug delivery, cryopreservation, and as a reaction

solvent in chemical synthesis.[2][3][4] Given its ubiquity in experimental workflows, the

availability of its isotopically labeled analogue, DMSO-¹³C₂, provides a powerful tool for studies

where DMSO itself may be an analyte or an internal standard.

Dimethyl Sulfoxide-¹³C₂: Core Technical Data
The defining characteristic of DMSO-¹³C₂ is the substitution of both carbon atoms with the ¹³C

isotope, providing a mass shift of +2 Daltons compared to the unlabeled compound.

Chemical and Physical Properties
The physicochemical properties of DMSO-¹³C₂ are nearly identical to those of its unlabeled

form, which is a critical feature for its use as an internal standard. This ensures it behaves

similarly during chromatographic separation and ionization.
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Property Dimethyl Sulfoxide-¹³C₂
Dimethyl Sulfoxide
(Unlabeled)

CAS Number 136321-15-8[5][6][7] 67-68-5[2][3]

Molecular Formula (¹³CH₃)₂SO[6][7] (CH₃)₂SO[2]

Molecular Weight 80.12 g/mol [5][6][7] 78.13 g/mol [2][8]

IUPAC Name
(¹³C)methylsulfinyl(¹³C)methan

e[5]
methylsulfinylmethane[3]

Isotopic Purity Typically ≥99 atom % ¹³C[6] Natural Abundance

Appearance Colorless liquid[2] Colorless liquid[2]

Boiling Point 189 °C (lit.)[6] 189 °C (lit.)[2]

Melting Point 18.4 °C (lit.)[6] 19 °C[2]

Density 1.129 g/mL at 25 °C[6] 1.1004 g/mL at 25 °C[2]

Refractive Index n20/D 1.479 (lit.)[6] n20/D 1.479 (lit.)[2]

Molecular Structure
The structure consists of a central sulfur atom double-bonded to an oxygen atom and single-

bonded to two ¹³C-labeled methyl groups.

Dimethyl sulfoxide-¹³C₂

¹³CH₃

S

O

=

¹³CH₃
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Caption: Molecular structure of Dimethyl sulfoxide-¹³C₂.

Key Applications in Research and Drug
Development
The primary utility of DMSO-¹³C₂ stems from its ability to serve as a high-fidelity internal

standard and reference material.

Internal Standard for Quantitative Mass Spectrometry
In drug metabolism and pharmacokinetic (DMPK) studies, accurate quantification of a drug

candidate or its metabolites is essential. The Stable Isotope Dilution (SID) method using a

labeled internal standard is the preferred approach for this.

Causality: Because DMSO-¹³C₂ is chemically identical to native DMSO, it co-elutes during

liquid chromatography (LC) and experiences the same ionization efficiency and potential matrix

effects in the mass spectrometer (MS) source. However, due to its +2 mass difference, it is

easily distinguished by the mass analyzer. By spiking a known concentration of DMSO-¹³C₂ into

every sample and standard, the ratio of the analyte's signal to the internal standard's signal can

be used to construct a calibration curve and accurately determine the analyte's concentration,

effectively canceling out variations introduced during sample preparation or analysis.[1] This is

critical for validating assays in complex biological matrices like plasma or tissue homogenates.

Reference Standard in ¹³C-NMR Spectroscopy
In ¹³C-NMR, chemical shifts are reported relative to a reference standard. While deuterated

solvents like DMSO-d₆ are commonly used, the residual protio-solvent peak is often used for

¹H-NMR referencing. For ¹³C-NMR, the solvent peak itself (a septet for DMSO-d₆ centered

around 39.52 ppm) is used.[9]

Expert Insight: Using DMSO-¹³C₂ as an external or internal standard can be advantageous in

specific scenarios. Its two equivalent ¹³C nuclei produce a single, sharp, and intense signal,

making it an excellent reference point. This is particularly useful in quantitative NMR (qNMR) or

in complex sample mixtures where an unambiguous, high-intensity reference peak is required

for calibration or spectral alignment.
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Tracer in Metabolic Flux Analysis
While DMSO is not a central metabolite, its labeled form can be used in specialized studies.

For instance, if investigating the metabolism or degradation of DMSO itself—which can occur in

biological systems—DMSO-¹³C₂ serves as an ideal tracer.[10][11] By introducing it into a

cellular or in vivo system, researchers can use MS or NMR to track the appearance of the ¹³C

label in potential metabolites, thereby elucidating the metabolic pathways involved.

Experimental Protocols and Methodologies
The following protocols are designed to be self-validating and reflect best practices in the field.

Protocol: Use of DMSO-¹³C₂ as an Internal Standard for
LC-MS/MS Quantification
This workflow outlines the quantification of unlabeled DMSO in a biological matrix (e.g.,

plasma).

Objective: To accurately measure the concentration of DMSO using a stable isotope dilution

assay.

Methodology:

Preparation of Stock Solutions:

Analyte Stock: Accurately weigh and dissolve unlabeled DMSO in an appropriate solvent

(e.g., acetonitrile) to create a high-concentration stock solution (e.g., 1 mg/mL).

Internal Standard (IS) Stock: Prepare a stock solution of DMSO-¹³C₂ (e.g., 1 mg/mL) in the

same solvent.

IS Working Solution: Dilute the IS stock to a concentration that will yield a robust signal in

the final sample volume (e.g., 100 ng/mL). The optimal concentration should be

determined during method development.

Preparation of Calibration Curve Standards:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://www.biorxiv.org/content/10.1101/2025.04.22.649802v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform serial dilutions of the Analyte Stock to create a series of calibration standards

spanning the expected concentration range of the unknown samples (e.g., 1 ng/mL to

1000 ng/mL).

Sample Preparation (Protein Precipitation):

Aliquot 50 µL of each calibration standard, quality control (QC) sample, and unknown

biological sample into separate microcentrifuge tubes.

Add 150 µL of the IS Working Solution (in acetonitrile) to each tube. The acetonitrile

serves to precipitate proteins while simultaneously adding a fixed amount of the internal

standard.

Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated

proteins.

Carefully transfer the supernatant to LC-MS vials for analysis.

LC-MS/MS Analysis:

Develop a chromatographic method (e.g., reverse-phase C18 column) that provides good

peak shape and retention for DMSO.

Optimize mass spectrometer parameters using the individual stock solutions. Set up a

Multiple Reaction Monitoring (MRM) method to monitor at least one parent-to-fragment ion

transition for both unlabeled DMSO and DMSO-¹³C₂.

Inject the prepared samples onto the LC-MS/MS system.

Data Processing:

Integrate the peak areas for both the analyte and the internal standard for all injections.

Calculate the Peak Area Ratio (Analyte Area / IS Area) for each standard.
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Construct a calibration curve by plotting the Peak Area Ratio against the known

concentration of each standard. Apply a linear regression with appropriate weighting (e.g.,

1/x²).

Determine the concentration of the unknown samples by interpolating their Peak Area

Ratios from the calibration curve.

1. Prepare Stocks
(Analyte & IS)

2. Create Calibration Standards
(Serial Dilution of Analyte)

3. Sample Preparation
- Aliquot Sample (50 µL)

- Add IS in Acetonitrile (150 µL)
- Vortex & Centrifuge

4. Transfer Supernatant
to LC Vial

5. LC-MS/MS Analysis
(MRM Mode)

6. Data Processing
- Calculate Area Ratios

- Generate Calibration Curve
- Quantify Unknowns

Click to download full resolution via product page

Caption: Workflow for using DMSO-¹³C₂ as an internal standard in LC-MS/MS.

Conclusion
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Dimethyl sulfoxide-¹³C₂ (CAS: 136321-15-8) is more than just an isotopically labeled solvent; it

is a critical enabling tool for generating high-quality, reproducible, and accurate quantitative

data in demanding research environments. Its role as a gold-standard internal standard in

mass spectrometry is indispensable for drug development, while its properties also lend it to

specialized applications in NMR spectroscopy and metabolic tracing. Understanding the

principles behind its application and adhering to validated protocols allows researchers and

scientists to significantly enhance the integrity and confidence of their experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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